Cas no 25948-12-3 (2-((5-Nitropyridin-2-yl)amino)ethanol)

• Product Name: 2-((5-Nitropyridin-2-yl)amino)ethanol
• CAS No: 25948-12-3
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• MDL: MFCD13857410
• CID: 52818
• PubChem ID: 97005
• Update Time: 2025-05-20

2-((5-Nitropyridin-2-yl)amino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((5-Nitropyridin-2-yl)amino)ethanol
• 2-[(5-Nitro-2-pyridyl)amino]ethan-1-ol
• 2-[(5-nitropyridin-2-yl)amino]ethanol
• 2-[(5-Nitropyridin-2-yl)amino]ethanol hydrochloride
• 3-METHYL-8-NITROSO-3,8-DIAZABICYCLO[3.2.1]OCTANE-2,4-DIONE
• Ethanol, 2-[(5-nitro-2-pyridinyl)amino]-
• 2-((2'-hydroxy-ethyl)amino)-5-nitropyridine
• 2-(2-Hydroxyethylamino)-5-nitropyridin
• 2-(5-Nitro-[2]pyridylamino)-aethanol
• 2-(5-NITRO-2-PYRIDYLAMINO)-ETHANOL
• 2-(5-nitropyridin-2-ylamino)ethanol
• 2-[(5-nitro-2-pyridyl)amino]ethanol
• 2-((5-Nitropyridin-2(1H)-ylidene)amino)ethan-1-ol
• SB54429
• 2-[(5-Nitro-2-pyridinyl)amino]ethanol
• NS00027997
• AMY10554
• 2-((5-Nitro-2-pyridyl)amino)ethanol
• NSC96622
• DTXSID60180615
• FT-0684150
• 25948-12-3
• AKOS000286120
• HMS545E19
• EINECS 247-358-6
• MFCD00117106
• Maybridge1_001339
• NSC-96622
• STGZMDMCSWZWHU-UHFFFAOYSA-N
• NSC 96622
• AKOS015941299
• Oprea1_450088
• L10064
• CS-0450270
• SCHEMBL5100760
• ALBB-013160
• DB-032376
• ethanol, 2-[(5-nitro-2-pyridinyl)amino]-, hydrochloride

• MDL： MFCD13857410
• Inchi： 1S/C7H9N3O3/c11-4-3-8-7-2-1-6(5-9-7)10(12)13/h1-2,5,11H,3-4H2,(H,8,9)
• InChI Key： STGZMDMCSWZWHU-UHFFFAOYSA-N
• SMILES： OCCNC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.06400
• Monoisotopic Mass: 183.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 91A^2

Experimental Properties

• Density: 1.431
• Boiling Point: 401.9 °C at 760 mmHg
• Flash Point: 196.9 °C
• Refractive Index: 1.649
• PSA: 90.97000
• LogP: 0.99020

2-((5-Nitropyridin-2-yl)amino)ethanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-((5-Nitropyridin-2-yl)amino)ethanol

Introduction to 2-((5-Nitropyridin-2-yl)amino)ethanol (CAS No. 25948-12-3)

2-((5-Nitropyridin-2-yl)amino)ethanol, with the CAS number 25948-12-3, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a nitropyridine moiety and an aminoethanol group. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The chemical formula of 2-((5-Nitropyridin-2-yl)amino)ethanol is C₈H₁₀N₃O₃. It is a white to off-white solid at room temperature and is soluble in water and polar organic solvents. The compound's molecular weight is 194.18 g/mol, and it has a melting point of approximately 160-163°C. These physical properties are crucial for understanding its behavior in different environments and its potential uses in various applications.

In terms of chemical reactivity, 2-((5-Nitropyridin-2-yl)amino)ethanol exhibits several notable characteristics. The nitropyridine group is known for its strong electron-withdrawing properties, which can influence the reactivity of adjacent functional groups. The aminoethanol group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, making the compound suitable for use in complex chemical reactions and biological systems.

2-((5-Nitropyridin-2-yl)amino)ethanol has been the subject of extensive research due to its potential applications in pharmaceuticals. One of the key areas of interest is its role as an intermediate in the synthesis of drugs targeting specific biological pathways. For example, recent studies have explored its use in the development of anti-inflammatory agents and neuroprotective compounds. The compound's ability to modulate specific enzymes and receptors makes it a promising candidate for drug discovery and development.

In the context of anti-inflammatory research, 2-((5-Nitropyridin-2-yl)amino)ethanol has shown potential as a lead compound for the development of new nonsteroidal anti-inflammatory drugs (NSAIDs). NSAIDs are widely used to treat conditions such as arthritis, pain, and fever. However, traditional NSAIDs can have significant side effects, including gastrointestinal issues and cardiovascular risks. Research into 2-((5-Nitropyridin-2-yl)amino)ethanol-based compounds aims to develop more selective and safer alternatives.

In neuroprotective studies, 2-((5-Nitropyridin-2-yl)amino)ethanol has been investigated for its ability to protect neurons from damage caused by oxidative stress and inflammation. Oxidative stress is a key factor in many neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease. By modulating oxidative stress pathways, compounds derived from 2-((5-Nitropyridin-2-yl)amino)ethanol may offer new therapeutic strategies for these debilitating conditions.

Beyond pharmaceutical applications, 2-((5-Nitropyridin-2-yl)amino)ethanol has also found use in analytical chemistry and materials science. In analytical chemistry, the compound can serve as a standard or reference material for various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its well-defined structure and predictable behavior make it an ideal choice for calibration and quality control purposes.

In materials science, 2-((5-Nitropyridin-2-yl)amino)ethanol has been explored as a building block for functional materials with unique properties. For instance, researchers have synthesized polymers incorporating this compound to create materials with enhanced thermal stability or improved mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composite materials.

The safety profile of 2-((5-Nitropyridin-2-yl)amino)ethanol is an important consideration for both research and industrial applications. While the compound itself is not classified as hazardous under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas.

In conclusion, 2-((5-Nitropyridin-2-yl)amino)ethanol (CAS No. 25948-12-3) is a multifaceted compound with a wide range of potential applications in chemistry, biology, pharmaceuticals, analytical chemistry, and materials science. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.